N-naphthalen-1-yl-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide
Description
N-naphthalen-1-yl-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide, also known as NBPA, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. NBPA belongs to the class of benzothiazole derivatives, which have been found to exhibit a range of biological activities.
Scientific Research Applications
Antimicrobial Activity
1. Antimicrobial and Antifungal Properties : N-naphthalen-1-yl-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide and its derivatives have demonstrated significant antimicrobial and antifungal activities. Studies have revealed that certain derivatives of this compound exhibit notable activity against bacteria and fungi, with some showing half the potency of well-known antimicrobials like ketoconazole and chloramphenicol against specific strains (Evren, Yurttaş, & Yılmaz-Cankilic, 2020). Similarly, other derivatives have shown significant antibacterial and anticandidal effects against specific Candida strains (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).
Electronic and Structural Properties
2. Structural and Electronic Analysis : Research on the structural and electronic properties of N-naphthalen-1-yl-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide derivatives, using techniques like density functional theory (DFT), has contributed to understanding their stability and reactivity. These studies have implications in designing materials with specific electronic characteristics (Adewale & Banjo, 2013).
Photophysical Applications
3. Photophysical Applications : Certain derivatives of N-naphthalen-1-yl-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide have been explored for their photophysical properties, particularly in the context of Excited State Intramolecular Proton Transfer (ESIPT) phenomena. These studies contribute to the development of materials with potential applications in fluorescence and photodynamic therapy (Satam, Raut, Tathe, & Sekar, 2012).
properties
IUPAC Name |
N-naphthalen-1-yl-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O2S/c23-19(21-16-9-5-7-14-6-1-2-8-15(14)16)12-13-22-17-10-3-4-11-18(17)25-20(22)24/h1-11H,12-13H2,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDCYUTZKOMTHLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)CCN3C4=CC=CC=C4SC3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-naphthalen-1-yl-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-ethoxyphenyl)-2-[3'-(3-methylphenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]acetamide](/img/structure/B2796990.png)
![4-[3-[(4-Bromopyrazol-1-yl)methyl]azetidin-1-yl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine](/img/structure/B2796992.png)
![6-bromo-2-oxo-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-2H-chromene-3-carboxamide](/img/structure/B2796995.png)
![N-(4-chlorophenyl)-2-[3-(4-methoxyphenyl)-2-oxo-1,4-diazaspiro[4.6]undec-3-en-1-yl]acetamide](/img/structure/B2796997.png)
![N-[1-(2-thienylcarbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]adamantane-1-carboxamide](/img/structure/B2797002.png)
![3,5-Dimethyl-4-[(4-nitrophenoxy)methyl]isoxazole](/img/structure/B2797004.png)
![6-(Pyridin-4-yl)-2-({1-[2-(trifluoromethyl)benzoyl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one](/img/structure/B2797005.png)
![(E)-N-(4,5-Dihydro-[1,2,4]triazolo[4,3-a]quinolin-1-ylmethyl)-4-(dimethylamino)but-2-enamide](/img/structure/B2797006.png)
![3-Methyl-7-[3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propyl]-8-pyrrolidin-1-ylpurine-2,6-dione](/img/structure/B2797010.png)
